Cas no 1179748-17-4 (1-(3,5-dimethylphenyl)propan-2-ol)

• Product Name: 1-(3,5-dimethylphenyl)propan-2-ol
• CAS No: 1179748-17-4
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• MDL: MFCD12780156
• CID: 5186752
• PubChem ID: 61029285
• Update Time: 2026-03-05

1-(3,5-dimethylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dimethylphenyl)-2-propanol
• 1-(3,5-dimethylphenyl)propan-2-ol

• MDL： MFCD12780156
• Inchi： 1S/C11H16O/c1-8-4-9(2)6-11(5-8)7-10(3)12/h4-6,10,12H,7H2,1-3H3
• InChI Key： JGKURXXWNXESAR-UHFFFAOYSA-N
• SMILES： OC(C)CC1C=C(C)C=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Additional information on 1-(3,5-dimethylphenyl)propan-2-ol

Comprehensive Guide to 1-(3,5-dimethylphenyl)propan-2-ol (CAS No. 1179748-17-4): Properties, Applications, and Market Insights

1-(3,5-dimethylphenyl)propan-2-ol (CAS No. 1179748-17-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and fine chemical industries. This aromatic alcohol, characterized by its 3,5-dimethylphenyl substituent, serves as a versatile intermediate in synthetic chemistry. With the growing demand for high-purity chemical intermediates, this compound has become increasingly relevant in research and industrial applications.

The molecular structure of 1-(3,5-dimethylphenyl)propan-2-ol features a propan-2-ol chain attached to a dimethyl-substituted benzene ring, which contributes to its unique physicochemical properties. Recent studies highlight its potential as a building block for pharmaceutical active ingredients, particularly in the development of central nervous system (CNS) drugs. The compound's lipophilic nature and moderate polarity make it particularly valuable in drug design, where these characteristics often influence bioavailability and blood-brain barrier penetration.

In the current market landscape, 1-(3,5-dimethylphenyl)propan-2-ol has seen rising demand due to several industry trends. The pharmaceutical sector's focus on neurological therapeutics and precision medicine has created new opportunities for this compound. Additionally, the compound's role in asymmetric synthesis aligns with the chemical industry's shift toward chiral building blocks and stereoselective reactions. These applications position 1179748-17-4 as a compound of significant commercial and scientific interest.

From a synthetic chemistry perspective, 1-(3,5-dimethylphenyl)propan-2-ol offers several advantages. Its secondary alcohol functionality allows for diverse chemical transformations, including oxidation to ketones or conversion to various esters and ethers. The electron-rich aromatic system enables electrophilic aromatic substitution reactions, expanding its utility in complex molecule synthesis. These properties make it particularly valuable for researchers working on structure-activity relationship studies in medicinal chemistry.

The global market for 1-(3,5-dimethylphenyl)propan-2-ol reflects broader trends in specialty chemicals and pharmaceutical intermediates. Market analysts note increasing procurement from contract research organizations (CROs) and drug discovery companies. The compound's availability in various purity grades (from technical to HPLC grade) caters to diverse application needs, from bulk manufacturing to analytical standards. Recent supply chain developments have emphasized regional production capabilities to ensure consistent availability of this important intermediate.

Quality control aspects of 1179748-17-4 are particularly crucial given its pharmaceutical applications. Advanced analytical techniques including HPLC analysis, GC-MS characterization, and NMR spectroscopy are routinely employed to verify compound identity and purity. The industry has seen growing adoption of quality-by-design approaches in the synthesis of such intermediates, ensuring reproducible physical properties and chemical behavior across batches.

Environmental and handling considerations for 1-(3,5-dimethylphenyl)propan-2-ol follow standard laboratory safety protocols. While not classified as hazardous under most regulatory frameworks, proper chemical storage conditions (typically cool, dry environments with inert atmospheres) are recommended to maintain stability. The compound's low volatility and moderate water solubility influence its environmental fate and require appropriate waste management procedures in industrial settings.

Research trends involving 1-(3,5-dimethylphenyl)propan-2-ol continue to evolve, with recent publications exploring its potential in catalyzed asymmetric reactions and as a precursor for biologically active molecules. The scientific community has shown particular interest in its use for constructing molecular scaffolds with potential therapeutic applications. These developments align with broader interests in structure-based drug design and fragment-based lead discovery approaches.

For researchers and procurement specialists seeking high-quality 1179748-17-4, several technical specifications warrant attention. Key parameters include optical purity (for chiral applications), residual solvent content, and heavy metal limits. The compound is typically supplied as a colorless to pale yellow liquid or low-melting solid, with storage recommendations emphasizing protection from light and moisture to prevent degradation.

The future outlook for 1-(3,5-dimethylphenyl)propan-2-ol appears promising, driven by ongoing pharmaceutical research and the continuous need for novel chemical building blocks. As synthetic methodologies advance, particularly in areas like flow chemistry and continuous processing, the efficient production of such intermediates will likely see further optimization. The compound's versatility ensures its continued relevance in both academic research and industrial applications across multiple chemistry-driven sectors.